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Compound of Interest

Compound Name: Cilastatin-15N-d3

Cat. No.: B12403307 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cilastatin is a reversible, competitive inhibitor of the renal enzyme dehydropeptidase I.[1][2]

This enzyme is responsible for the degradation of certain antibiotics, most notably imipenem.[3]

Consequently, cilastatin is co-administered with imipenem to prevent its renal metabolism,

thereby prolonging its antibacterial efficacy.[3][4]

Cilastatin-15N-d3 is a stable, isotopically labeled version of cilastatin, incorporating one 15N

and three deuterium atoms. Its primary application in research and drug development is as an

internal standard for the accurate quantification of cilastatin in biological matrices using mass

spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS). The preparation of an accurate and

stable stock solution is a critical first step for ensuring the reliability and reproducibility of such

quantitative analyses.

This document provides a detailed protocol for the preparation, storage, and handling of

Cilastatin-15N-d3 stock solutions.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of Cilastatin-15N-d3.
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Table 1: Physicochemical Properties of Cilastatin-15N-d3

Property Value Reference

Formal Name

(Z)-7-((2-(amino-15N)-2-

carboxyethyl-1,1,2-d3)thio)-2-

((S)-2,2-dimethylcyclopropane-

1-carboxamido)hept-2-enoic

acid

Molecular Formula C₁₆H₂₃D₃N[¹⁵N]O₅S

Formula Weight 362.5 g/mol

Appearance Solid

Purity
≥99% deuterated forms (d₁-

d₃); ≤1% d₀

Table 2: Solubility of Cilastatin-15N-d3 in Common Solvents

Solvent Concentration Procedure Reference

DMSO
100 mg/mL (275.89

mM)

Requires sonication.

Use newly opened,

anhydrous DMSO.

Water
12.5 mg/mL (34.49

mM)

Requires sonication,

warming, and heating

to 60°C.

1 M NaOH
100 mg/mL (275.89

mM)

Requires sonication

and pH adjustment to

12.

Methanol Soluble -

Table 3: Recommended Storage Conditions for Cilastatin Solutions
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Solution Type
Storage
Temperature

Duration Stability Notes Reference

Powder (Solid)
Below 25°C

(77°F)
Long-term

Store in a dry,

well-ventilated

area.

Reconstituted

Stock Solution

Room

Temperature
Up to 4 hours

Use immediately

after warming

from

refrigeration.

Reconstituted

Stock Solution

Refrigerated

(2°C to 8°C)
Up to 24 hours

Color may

change from

colorless to

yellow; this is

acceptable.

Discard if the

solution turns

brown.

Frozen Solution
Not

Recommended
-

Do not freeze

solutions of

Cilastatin.

Experimental Workflow
The following diagram illustrates the general workflow for preparing a Cilastatin-15N-d3 stock

solution.
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Start: Gather Materials
and Equipment

Safety Precautions:
Don PPE (Gloves, Goggles, Lab Coat)

Work in a Ventilated Hood

Calculate Required Mass
for Target Concentration and Volume

Weigh Cilastatin-15N-d3
Using an Analytical Balance

Transfer Powder to a
Sterile, Appropriate Vial

Add Calculated Volume of
Appropriate Solvent (e.g., DMSO)

Facilitate Dissolution:
Vortex, Sonicate, and/or

Warm as Required

Visually Inspect for
Complete Dissolution

Ensure clear solution

Label Vial Clearly:
Compound Name, Concentration,

Solvent, Preparation Date

Store Stock Solution at
Recommended Temperature

(2-8°C)

End: Stock Solution Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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